Cas no 4315-68-8 (1,2,4-TRIAZINE-3,5(2H,4H)-DIONE, 2-(4-CHLOROPHENYL)-)

• Product Name: 1,2,4-TRIAZINE-3,5(2H,4H)-DIONE, 2-(4-CHLOROPHENYL)-
• CAS No: 4315-68-8
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 3178239
• PubChem ID: 12569253
• Update Time: 2025-04-21

1,2,4-TRIAZINE-3,5(2H,4H)-DIONE, 2-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZINE-3,5(2H,4H)-DIONE, 2-(4-CHLOROPHENYL)-
• SCHEMBL7909905
• 2-(4-chloro-phenyl)-2H-[1,2,4]triazine-3,5-dione
• 2-(4-Chlorophenyl)-1,2,4-triazine-3,5(2H,4H)-dione
• SB73550
• AK-105/40837270
• 4315-68-8

• Inchi： 1S/C9H6ClN3O2/c10-6-1-3-7(4-2-6)13-9(15)12-8(14)5-11-13/h1-5H,(H,12,14,15)
• InChI Key： LFPCOKWFNVKUNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C=N1)=O)=O

Computed Properties

• Exact Mass: 223.0148541Da
• Monoisotopic Mass: 223.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes